(5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide

• IUPAC Name: (5-benzyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)cyanamide
• InChI: InChI=1S/C13H12N4O/c1-9-11(7-10-5-3-2-4-6-10)12(18)17-13(16-9)15-8-14/h2-6H,7H2,1H3,(H2,15,16,17,18)
• InChI Key: FDHPCVDDKZZLBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)NC#N)CC2=CC=CC=C2
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol

Description

(5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide is a complex organic compound that belongs to the class of pyrimidines Pyrimidines are heterocyclic aromatic organic compounds similar to pyridines and are essential in various biological processes

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide typically involves multi-step organic reactions. One common method includes the condensation of benzylamine with ethyl acetoacetate, followed by cyclization and subsequent cyanation. The reaction conditions often require specific catalysts, controlled temperatures, and pH levels to ensure the desired product yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled. The use of automated systems for temperature and pH monitoring can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

(5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can lead to the formation of different derivatives with altered properties.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s reactivity and applications.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve specific solvents, temperatures, and catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

Chemistry

In chemistry, (5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide is used as a building block for synthesizing more complex molecules

Biology

In biological research, this compound may be studied for its potential interactions with biological macromolecules. Its structure suggests it could interact with nucleic acids or proteins, making it a candidate for drug development studies.

Medicine

In medicinal chemistry, (5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide could be explored for its potential therapeutic properties. Its ability to undergo various chemical modifications makes it a versatile candidate for developing new pharmaceuticals.

Industry

In the industrial sector, this compound might be used in the production of specialty chemicals or as an intermediate in the synthesis of more complex materials.

Mechanism of Action

The mechanism of action of (5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or nucleic acids. The compound’s structure allows it to form specific interactions, leading to its observed effects. The pathways involved might include inhibition or activation of enzymatic activity, binding to receptor sites, or intercalation with DNA.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide include other pyrimidine derivatives such as:

• 5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidine
• 4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide
• 5-Benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide

Uniqueness

What sets (5-Benzyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)cyanamide apart from these similar compounds is its specific substitution pattern, which can influence its reactivity, stability, and potential applications. The presence of both benzyl and cyanamide groups provides unique chemical properties that can be leveraged in various scientific and industrial applications.